Cas no 81155-73-9 (Oxacycloheptacosan-2-one, 4-hydroxy-)
81155-73-9 structure
Product Name:Oxacycloheptacosan-2-one, 4-hydroxy-
CAS No:81155-73-9
MF:C26H50O3
MW:410.673408985138
CID:704416
PubChem ID:12827197
Update Time:2025-04-19
Oxacycloheptacosan-2-one, 4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Oxacycloheptacosan-2-one, 4-hydroxy-
- 4-hydroxy-oxacycloheptacosan-2-one
- 81155-73-9
- 4-HYDROXY-1-OXACYCLOHEPTACOSAN-2-ONE
- DTXSID50510881
-
- Inchi: 1S/C26H50O3/c27-25-22-20-18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19-21-23-29-26(28)24-25/h25,27H,1-24H2
- InChI Key: DTQKFJLZSISQHB-UHFFFAOYSA-N
- SMILES: OC1CC(=O)OCCCCCCCCCCCCCCCCCCCCCCC1
Computed Properties
- Exact Mass: 410.37599545g/mol
- Monoisotopic Mass: 410.37599545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.4
- Topological Polar Surface Area: 46.5Ų
Oxacycloheptacosan-2-one, 4-hydroxy- Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
81155-73-9 (Oxacycloheptacosan-2-one, 4-hydroxy-) Related Products
- 32328-03-3(Diethyl 3-hydroxyglutarate)
- 7250-55-7(1,5-dimethyl 3-hydroxypentanedioate)
- 29435-48-1(Butanoic acid,3-hydroxy-, (3R)-, homopolymer)
- 112083-63-3(ethyl 2-(2S)-oxiran-2-ylacetate)
- 2305-25-1(Ethyl 3-hydroxyhexanoate)
- 56816-01-4(Ethyl (S)-3-hydroxybutyrate)
- 42558-50-9(methyl (3S)-3-hydroxypentanoate)
- 5405-41-4(Ethyl 3-hydroxybutyrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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